Cas no 2171460-67-4 (2-amino-N-cyclopropylpropanamide hydrochloride)

• Product Name: 2-amino-N-cyclopropylpropanamide hydrochloride
• CAS No: 2171460-67-4
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• CID: 5462355
• PubChem ID: 132372876
• Update Time: 2025-10-12

2-amino-N-cyclopropylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-cyclopropylpropanamide hydrochloride
• 2-amino-N-cyclopropylpropanamide;hydrochloride
• starbld0044825
• Z1449762329
• 2-amino-N-cyclopropylpropanamide hydrochloride

• Inchi： 1S/C6H12N2O.ClH/c1-4(7)6(9)8-5-2-3-5;/h4-5H,2-3,7H2,1H3,(H,8,9);1H
• InChI Key： STUFHKXUMYILKH-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Topological Polar Surface Area: 55.1

Additional information on 2-amino-N-cyclopropylpropanamide hydrochloride

Introduction to 2-amino-N-cyclopropylpropanamide hydrochloride (CAS No. 2171460-67-4)

2-amino-N-cyclopropylpropanamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2171460-67-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its cyclopropyl-substituted amide backbone, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further research and development in drug discovery.

The structural motif of 2-amino-N-cyclopropylpropanamide hydrochloride consists of a cyclopropyl group attached to an amide functional group, which is further linked to an amino group. This unique arrangement confers distinct physicochemical properties and reactivity patterns that may be exploited in the design of novel therapeutic agents. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various biochemical and pharmacological studies.

In recent years, there has been growing interest in the exploration of cyclopropyl-containing compounds due to their diverse biological effects. The cyclopropyl ring is known to influence the binding affinity and selectivity of molecules interacting with biological targets, often leading to improved pharmacological profiles. For instance, studies have demonstrated that cyclopropyl derivatives can exhibit potent activity against certain enzymes and receptors, making them promising scaffolds for drug development.

2-amino-N-cyclopropylpropanamide hydrochloride has been investigated in several preclinical studies for its potential applications in treating various diseases. Its amide linkage suggests possible interactions with proteases and other enzyme systems, which are critical targets in many therapeutic areas. Additionally, the presence of both amino and amide groups provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the compound for specific biological functions.

One of the most compelling aspects of 2-amino-N-cyclopropylpropanamide hydrochloride is its structural versatility. The cyclopropyl group can serve as a rigid scaffold that mimics natural bioactive molecules, while the amide bond offers flexibility for conformational adjustments. This balance between rigidity and flexibility is often key to achieving high binding affinity and specificity in drug design. Furthermore, the hydrochloride salt form ensures that the compound remains stable under various storage conditions, facilitating its use in both laboratory and industrial settings.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-amino-N-cyclopropylpropanamide hydrochloride for potential drug candidates. Molecular docking simulations and virtual screening techniques have been employed to identify promising leads based on their predicted interactions with biological targets. These computational methods have significantly accelerated the drug discovery process, allowing researchers to prioritize compounds with high therapeutic potential.

The synthesis of 2-amino-N-cyclopropylpropanamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropylamine derivative, followed by condensation with appropriate carboxylic acid derivatives to form the amide bond. The final step involves conversion to the hydrochloride salt to improve solubility. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, which is essential for further development.

In conclusion, 2-amino-N-cyclopropylpropanamide hydrochloride (CAS No. 2171460-67-4) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its cyclopropyl-substituted amide backbone offers a versatile scaffold for drug design, while its salt form enhances stability and solubility. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.